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Introduction: The Advent of Chiral N,N'-Dioxide
Ligands in Scandium-Catalyzed Reactions
The quest for efficient and highly selective methods for the synthesis of chiral molecules is a

cornerstone of modern organic chemistry and drug development. In this context, the

development of robust chiral catalysts is of paramount importance. The Feng L3-PrPr2 ligand,

a C2-symmetric chiral N,N'-dioxide, has emerged as a privileged ligand in asymmetric

catalysis.[1][2] In combination with scandium(III) triflate (Sc(OTf)3), it forms a potent Lewis acid

complex capable of catalyzing a diverse array of enantioselective transformations with high

yields and stereoselectivities.[3][4] This application note provides a comprehensive overview of

the Feng L3-PrPr2 scandium(III) complex, including its preparation, mechanism of action, and

detailed protocols for its application in asymmetric synthesis.

Developed by the research group of Professor Xiaoming Feng, the L3-PrPr2 ligand is part of a

broader class of chiral N,N'-dioxides derived from readily available amino acids.[5][6] These

ligands are characterized by their flexible backbone and the presence of two N-oxide moieties,

which act as effective coordination sites for metal ions.[7] The resulting metal complexes,
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particularly with hard Lewis acids like scandium(III), have demonstrated remarkable catalytic

activity in a wide range of reactions, including cycloadditions, Michael additions, Friedel-Crafts

alkylations, and domino reactions.[3][8]

The Feng L3-PrPr2 Ligand: Structure and Synthesis
The L3-PrPr2 ligand, systematically named (2S,2'S)-1,1'-(propane-1,3-diyl)bis(N-(2,6-

diisopropylphenyl)-pyrrolidine-2-carboxamide)-1,1'-dioxide, possesses a C2-symmetric

structure, which is crucial for inducing high stereoselectivity in catalytic reactions.

Synthesis of the L3-PrPr2 Ligand
The synthesis of the L3-PrPr2 ligand is a multi-step process that begins with a chiral amino

acid precursor. The general synthetic route is adaptable, allowing for modifications to the ligand

structure.[5][9]

Protocol 1: Synthesis of the Feng L3-PrPr2 Ligand

This protocol is a representative synthesis based on established procedures for similar N,N'-

dioxide ligands.

Step 1: Amide Coupling

To a solution of (S)-N-Boc-proline (1.0 equiv.) in anhydrous dichloromethane (CH2Cl2) at 0

°C, add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equiv.) and 4-dimethylaminopyridine

(DMAP) (0.1 equiv.).

After stirring for 15 minutes, add 2,6-diisopropylaniline (1.0 equiv.) to the mixture.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the

filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the Boc-

protected amide.

Step 2: Boc Deprotection
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Dissolve the Boc-protected amide (1.0 equiv.) in a solution of 4 M HCl in 1,4-dioxane.

Stir the mixture at room temperature for 2-4 hours until the deprotection is complete

(monitored by TLC).

Remove the solvent and excess HCl under reduced pressure to obtain the amine

hydrochloride salt.

Step 3: Dimerization

Dissolve the amine hydrochloride salt (2.0 equiv.) in acetonitrile (CH3CN).

Add potassium carbonate (K2CO3) (3.0 equiv.) and 1,3-dibromopropane (1.0 equiv.) to the

suspension.

Reflux the mixture for 24-48 hours.

After cooling to room temperature, filter the mixture and concentrate the filtrate.

Purify the residue by flash column chromatography to afford the diamide.

Step 4: N-Oxidation

Dissolve the diamide (1.0 equiv.) in CH2Cl2 and cool the solution to 0 °C.

Add meta-chloroperoxybenzoic acid (m-CPBA) (2.2-2.5 equiv.) portion-wise.

Stir the reaction at 0 °C for 1-2 hours.

Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3).

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na2SO4),

and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on neutral alumina to yield the final

L3-PrPr2 ligand.
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The In-Situ Generated Feng L3-PrPr2 Scandium(III)
Complex
A key feature of this catalytic system is the in situ generation of the active complex from the L3-

PrPr2 ligand and a scandium(III) salt, typically scandium(III) triflate (Sc(OTf)3).[4] This

approach avoids the need to isolate and characterize the often moisture-sensitive metal

complex.

Proposed Mechanism of Action
The Feng L3-PrPr2 ligand acts as a tetradentate ligand, coordinating to the scandium(III)

center through the two N-oxide and two amide oxygen atoms.[5] This coordination creates a

chiral environment around the metal center, which is the basis for the enantioselective

catalysis. The scandium(III) ion, in turn, functions as a Lewis acid, activating the substrate and

bringing it into close proximity to the chiral ligand.

digraph "Catalytic_Cycle" { graph [fontname="Arial", label="Figure 1: Generalized Catalytic
Cycle", labelloc=b, fontsize=12]; node [shape=box, style=rounded, fontname="Arial",
fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10,
color="#5F6368"];

Catalyst [label="3", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Substrate [label="Substrate",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; Complex [label="Catalyst-Substrate\nComplex",

fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="Product", fillcolor="#34A853",

fontcolor="#FFFFFF"];

Catalyst -> Complex [label="Coordination"]; Substrate -> Complex; Complex -> Product

[label="Enantioselective\nTransformation"]; Product -> Catalyst [label="Release"]; }

Caption: Generalized catalytic cycle of the Feng L3-PrPr2 Scandium(III) complex.

Application in Asymmetric Catalysis: A
Representative Protocol
The Feng L3-PrPr2 scandium(III) complex has been successfully employed in a multitude of

asymmetric reactions.[3][8] Below is a detailed, representative protocol for an asymmetric

Friedel-Crafts alkylation, a common and important carbon-carbon bond-forming reaction.
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Protocol 2: Asymmetric Friedel-Crafts Alkylation of
Indoles with β,γ-Unsaturated α-Ketoesters
This protocol describes the reaction of an indole with a β,γ-unsaturated α-ketoester to produce

a chiral indole derivative, a common motif in bioactive molecules.

Materials and Reagents:

Feng L3-PrPr2 ligand

Scandium(III) triflate (Sc(OTf)3)

Indole (substituted or unsubstituted)

β,γ-Unsaturated α-ketoester

Anhydrous dichloromethane (CH2Cl2)

4 Å Molecular sieves

Inert atmosphere (Nitrogen or Argon)

Experimental Procedure:

Catalyst Preparation (In-situ):

To a flame-dried Schlenk tube under an inert atmosphere, add the Feng L3-PrPr2 ligand

(0.10 equiv., 10 mol%).

Add scandium(III) triflate (0.10 equiv., 10 mol%) and freshly activated 4 Å molecular sieves

(100 mg per 0.2 mmol of substrate).

Add anhydrous CH2Cl2 (1.0 mL) and stir the mixture at room temperature for 30-60

minutes.

Reaction Execution:

To the pre-stirred catalyst mixture, add the indole (1.2 equiv.).
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Cool the reaction mixture to the desired temperature (e.g., -20 °C).

Add the β,γ-unsaturated α-ketoester (1.0 equiv.) dropwise over 5-10 minutes.

Stir the reaction at this temperature for the specified time (typically 12-48 hours),

monitoring the progress by TLC.

Work-up and Purification:

Upon completion, quench the reaction by adding a saturated aqueous solution of

NaHCO3.

Allow the mixture to warm to room temperature and extract with CH2Cl2 (3 x 10 mL).

Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to obtain the

desired chiral product.

Characterization:

Determine the yield of the purified product.

Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid

Chromatography (HPLC).

digraph "Experimental_Workflow" { graph [fontname="Arial", label="Figure 2: Experimental
Workflow", labelloc=b, fontsize=12]; node [shape=box, style=rounded, fontname="Arial",
fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10,
color="#5F6368"];

Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst_Prep

[label="In-situ Catalyst\nPreparation"]; Reaction [label="Reaction Execution"]; Workup

[label="Work-up and\nPurification"]; Analysis [label="Characterization\n(Yield, ee)"]; End

[label="End", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
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Start -> Catalyst_Prep; Catalyst_Prep -> Reaction [label="Add Substrates"]; Reaction ->

Workup [label="Quench"]; Workup -> Analysis; Analysis -> End; }

Caption: A streamlined workflow for the asymmetric Friedel-Crafts alkylation.

Key Reaction Parameters and Optimization
The success of reactions catalyzed by the Feng L3-PrPr2 scandium(III) complex often

depends on careful optimization of several parameters.

Parameter
General
Range/Observation

Rationale

Catalyst Loading 5 - 15 mol%

Balances reaction rate and

cost-effectiveness. Higher

loadings may be needed for

less reactive substrates.

Ligand:Metal Ratio 1:1 to 1.1:1

A slight excess of the ligand

can sometimes improve

enantioselectivity.

Solvent CH2Cl2, DCE, Toluene, THF

Solvent polarity and

coordinating ability can

significantly impact catalyst

solubility, activity, and

stereoselectivity.[8]

Temperature -78 °C to 40 °C

Lower temperatures generally

lead to higher

enantioselectivity, but may

require longer reaction times.

Additives
4 Å Molecular Sieves, Bases

(e.g., 2,6-lutidine)

Molecular sieves remove trace

amounts of water which can

deactivate the Lewis acidic

catalyst. Bases can be used to

neutralize any acidic

byproducts.[10]
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Conclusion
The Feng L3-PrPr2 scandium(III) complex represents a powerful and versatile catalytic system

for asymmetric synthesis. Its ease of in-situ preparation, coupled with its ability to promote a

wide range of transformations with high enantioselectivity, makes it an invaluable tool for

researchers in both academic and industrial settings. The protocols and guidelines presented in

this application note are intended to serve as a starting point for the exploration and application

of this remarkable catalyst in the synthesis of complex chiral molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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